1-(2-Fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid

• IUPAC Name: 1-(2-fluorophenyl)-4,5,6,7-tetrahydroindazole-3-carboxylic acid
• InChI: InChI=1S/C14H13FN2O2/c15-10-6-2-4-8-12(10)17-11-7-3-1-5-9(11)13(16-17)14(18)19/h2,4,6,8H,1,3,5,7H2,(H,18,19)
• InChI Key: LIZSTZITOCRSDA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NN2C3=CC=CC=C3F)C(=O)O
• Molecular Formula: C14H13FN2O2
• Molecular Weight: 260.26 g/mol

Description

1-(2-Fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid, also known as FITC, is a chemical compound that has been widely studied in scientific research. It belongs to the family of indazole derivatives and has been found to have various applications in the field of medicinal chemistry.

Scientific Research Applications

Antiviral Activity

Indole derivatives, which include “1-(2-Fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid”, have shown promising antiviral activity. .

Anti-HIV Activity

Indole derivatives have also been used in the development of anti-HIV drugs. .

Anti-Inflammatory Activity

Indole derivatives have shown significant anti-inflammatory properties. .

Anticancer Activity

Indole derivatives have been studied for their potential anticancer properties. .

Antioxidant Activity

Indole derivatives have demonstrated antioxidant properties. .

Antimicrobial Activity

.

Antitubercular Activity

Indole derivatives have shown antitubercular properties. .

Antidiabetic Activity

Indole derivatives have shown antidiabetic properties. .

Mechanism of Action

Target of Action

It is known that indole derivatives, which share a similar structure with this compound, have been found to bind with high affinity to multiple receptors . These receptors are involved in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Based on the known actions of similar indole derivatives, it can be inferred that this compound may interact with its targets through a variety of mechanisms, potentially leading to changes in cellular function .

Biochemical Pathways

Indole derivatives are known to influence a variety of biochemical pathways, leading to diverse biological activities . For instance, some indole derivatives have been reported to exhibit antiviral activity by inhibiting viral replication .

Pharmacokinetics

Factors such as absorption, distribution, metabolism, and excretion (ADME) can influence the compound’s bioavailability .

Result of Action

Based on the known actions of similar indole derivatives, it can be inferred that this compound may lead to various molecular and cellular effects, potentially contributing to its therapeutic efficacy .

Action Environment

It is known that environmental factors such as temperature, ph, and the presence of other substances can significantly influence the action of a compound .